Cas no 1250513-70-2 (methyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate)

• Product Name: methyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate
• CAS No: 1250513-70-2
• MF: C₈H₁₀ClN₃O₂
• MW: 215.636900424957
• CID: 5548348
• Update Time: 2025-10-28

methyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(6-chloro-2-methyl-4-pyrimidinyl)-, methyl ester
• methyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate

• Inchi： 1S/C8H10ClN3O2/c1-5-11-6(9)3-7(12-5)10-4-8(13)14-2/h3H,4H2,1-2H3,(H,10,11,12)
• InChI Key： LNRVWQYCNMZUBG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC1C=C(Cl)N=C(C)N=1

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 332.1±27.0 °C(Predicted)
• pka: 3.52±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate

Professional Introduction of Methyl 2-[(6-Chloro-2-Methylpyrimidin-4-Yl)Amino]Acetate (CAS No. 1250513-70-2)

Methyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate, with the CAS number 1250513-70-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrimidine, a heterocyclic aromatic compound, which has been extensively studied due to its potential applications in drug development. The structure of this compound includes a methyl group attached to an acetate moiety, which is further connected to a pyrimidine ring substituted with chlorine and methyl groups. This unique structure contributes to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of new therapeutic agents. For instance, methyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate has been investigated for its potential as an anti-cancer agent. Researchers have found that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further preclinical studies. The presence of the chlorine atom at the 6-position of the pyrimidine ring plays a crucial role in enhancing the compound's stability and bioavailability, which are essential factors for its therapeutic efficacy.

In addition to its pharmacological applications, methyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate has also been explored in the field of agrochemistry. Its ability to inhibit certain enzymes associated with plant pathogens has led to its consideration as a potential fungicide or herbicide. This dual application potential underscores the versatility of this compound in different scientific domains.

The synthesis of methyl 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]acetate involves a series of well-defined organic reactions. Starting from the pyrimidine ring synthesis, chemists employ nucleophilic substitution and condensation reactions to introduce the necessary substituents. The optimization of reaction conditions, such as temperature and solvent selection, is critical to achieving high yields and purity levels. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are commonly used to characterize this compound, ensuring its structural integrity and quality.

From an environmental perspective, understanding the degradation pathways of methyl 2-(6-chloro...